[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C23H22N4O4/c1-14-7-5-6-8-19(14)22-24-20(16(3)31-22)13-30-23(28)21-15(2)27(26-25-21)17-9-11-18(29-4)12-10-17/h5-12H,13H2,1-4H3
• InChI Key: ZAVNTYSFEAFHTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)COC(=O)C3=C(N(N=N3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol

Description

[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.453. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

This compound is involved in the synthesis of new triazole derivatives, which have shown significant antimicrobial activities. For instance, a study by Bektaş et al. (2007) detailed the synthesis of novel triazole derivatives with notable antimicrobial properties against various microorganisms (Bektaş et al., 2007).

Molecular Structure and Bonding Interactions

The compound plays a role in understanding molecular structures and bonding interactions. Ahmed et al. (2020) explored the synthesis and characterization of triazole derivatives, focusing on their molecular structures and bonding interactions (Ahmed et al., 2020).

Synthesis Scaling and Green Chemistry

Research by Saidov (2018) involved scaling the synthesis of a compound related to triazoprazole, emphasizing green chemistry principles and economic feasibility (Saidov, 2018).

Corrosion Control

In the field of materials science, the compound has been used in studying corrosion control. Bentiss et al. (2009) researched the corrosion inhibition efficiency of a related triazole compound on mild steel in acidic medium (Bentiss et al., 2009).

Cancer Research and EGFR Inhibitors

In cancer research, triazole derivatives have been studied for their potential as EGFR inhibitors. A study by Karayel (2021) explored the anti-cancer properties of benzimidazole derivatives containing the triazole moiety (Karayel, 2021).

Antibacterial Activity of Triazole Analogues

Research into the antibacterial activity of triazole analogues was conducted by Nagaraj et al. (2018), highlighting the significance of these compounds in developing new antibacterial agents (Nagaraj et al., 2018).